N-(2,3-dichlorophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(2,3-dichlorophenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C13H7Cl2N3O2S/c14-8-2-1-3-9(10(8)15)17-11(19)7-6-16-13-18(12(7)20)4-5-21-13/h1-6H,(H,17,19)
• InChI Key: PRSCDCTXCSJFCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)C2=CN=C3N(C2=O)C=CS3
• Molecular Formula: C13H7Cl2N3O2S
• Molecular Weight: 340.2 g/mol

Description

“N-(2,3-dichlorophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide” is a compound that belongs to the class of organic compounds known as phenylpyrimidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrido[2,3-d]pyrimidines, have been found to target various enzymes and receptors, including cyclin-dependent kinases (cdks) and tyrosine kinases .

Mode of Action

Similar compounds, such as pyrido[2,3-d]pyrimidines, have been reported to inhibit their targets, leading to various cellular effects . For instance, some pyrido[2,3-d]pyrimidines inhibit CDKs, which results in the suppression of their downstream signaling pathways .

Biochemical Pathways

Inhibition of cdks by similar compounds can affect cell cycle progression and induce cellular apoptosis

Result of Action

Similar compounds that inhibit cdks have been reported to block cell cycle progression and induce cellular apoptosis .

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dichlorophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide in lab experiments is its relative ease of synthesis, which makes it readily available for research purposes. Additionally, its unique chemical structure makes it an interesting target for investigation. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many future directions for research involving N-(2,3-dichlorophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide. One area of interest is the development of this compound-based therapies for cancer and other diseases. Additionally, further investigation into the mechanism of action of this compound may provide insights into its potential applications in various areas of scientific research. Finally, the development of new synthetic methods for this compound may lead to the development of more potent and effective analogs.

Synthesis Methods

N-(2,3-dichlorophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide can be synthesized through a multi-step process involving the reaction of various reagents. One common method involves the reaction of 2,3-dichloroaniline with thiourea and ethyl acetoacetate, followed by the addition of acetic anhydride and hydrochloric acid. This results in the formation of this compound as a white crystalline solid.

Scientific Research Applications

N-(2,3-dichlorophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide has been studied for its potential applications in various areas of scientific research, including cancer therapy, anti-inflammatory agents, and anti-viral agents. In cancer therapy, this compound has been shown to inhibit the growth of certain types of cancer cells, including breast, lung, and prostate cancer cells. In anti-inflammatory research, this compound has been found to reduce inflammation in animal models of arthritis. Additionally, this compound has been shown to have anti-viral effects against the hepatitis C virus.